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Compound of Interest

1-(1-Benzofuran-2-Yl)-2-
Compound Name:
Bromoethan-1-One

cat. No.: B1273798

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

2-(Bromoacetyl)benzofuran is a versatile bifunctional molecule widely utilized as a key
intermediate in organic synthesis and medicinal chemistry. Its structure, featuring a benzofuran
core and a reactive a-bromo ketone moiety, makes it an essential building block for
constructing complex heterocyclic systems. Benzofuran derivatives are known to exhibit a wide
range of pharmacological activities, including antimicrobial, anti-inflammatory, and antitumor
properties.[1] This guide provides an in-depth analysis of the chemical reactivity, stability, and
handling of 2-(bromoacetyl)benzofuran, supplemented with quantitative data, detailed
experimental protocols, and logical diagrams to support researchers in its effective and safe
application.

Physicochemical Properties and Stability

2-(Bromoacetyl)benzofuran is a solid at room temperature, valued for its role as a stable yet
reactive electrophile.[2] Its core physical and chemical properties are summarized below.

Data Presentation: Physicochemical Properties
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Property Value Reference(s)
Molecular Formula C10H7BroO:2 [2]

Molecular Weight 239.07 g/mol [2]

CAS Number 23489-36-3 [2]
Appearance Solid

Melting Point 86-90 °C

Purity >96-97% [2]

Functional Group a-Bromo Ketone

Stability and Storage

While stable under standard room temperature conditions, the reactivity of the a-bromo ketone
group dictates its stability profile.[2]

o Chemical Stability: The compound is sensitive to nucleophiles, including water, which can
lead to hydrolysis or substitution reactions. It is also reported to be sensitive to air and light,
necessitating storage under an inert atmosphere and in opaque containers.[3]

o Thermal Stability: Thermal decomposition can release hazardous vapors such as carbon
monoxide, carbon dioxide, and hydrogen halides.[4]

o Storage Recommendations: For long-term stability, 2-(bromoacetyl)benzofuran should be
stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials like strong oxidizing agents, bases, and amines.[3][4] It is classified
under Storage Class 8A as a combustible and corrosive hazardous material.
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Diagram 2: General Reactivity Pathways
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Diagram 3: Synthetic Workflow Overview
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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